![molecular formula C8H11ClF2O2S B2694070 (7,7-Difluorobicyclo[4.1.0]heptan-3-yl)methanesulfonyl chloride CAS No. 2228675-59-8](/img/structure/B2694070.png)
(7,7-Difluorobicyclo[4.1.0]heptan-3-yl)methanesulfonyl chloride
Description
(7,7-Difluorobicyclo[4.1.0]heptan-3-yl)methanesulfonyl chloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, such as pharmaceuticals, agrochemicals, and materials science. The compound's unique structure and properties make it a promising candidate for further research and development.
Scientific Research Applications
Molecular Structure Analysis
Research on the molecular structure of related compounds, such as methane sulfonyl chloride, has been conducted through electron diffraction studies. These studies reveal intricate details about geometrical parameters, including bond lengths and angles, which are essential for understanding the molecular structure and reactivity of sulfonyl chlorides (Hargittai & Hargittai, 1973).
Synthesis Methodologies
The synthesis and reactivity of compounds related to (7,7-Difluorobicyclo[4.1.0]heptan-3-yl)methanesulfonyl chloride have been explored, showcasing the utility of such compounds in creating more complex molecular structures. For instance, the synthesis of trifluoro-N-(3-formylcyclohept-2-en-1-yl)methanesulfonamide demonstrates the role of sulfonyl chlorides in forming cyclic dimers and chain associates, highlighting their potential in molecular engineering and design (Sterkhova, Moskalik, & Shainyan, 2014).
Understanding Intramolecular Interactions
Research on trifluoromethanesulfonyl chloride and its interactions with functional groups by fluorine-19 nuclear magnetic resonance spectrometry provides insights into the reactivity and stability of sulfonated compounds. Such studies are crucial for the development of new reagents and methodologies in organic synthesis (Shue & Yen, 1982).
Applications in Material Science
The use of methanesulfonyl chloride in the preparation of materials, such as the reversible sodium insertion into vanadium pentoxide, illustrates the potential of sulfonyl chlorides in the development of energy storage materials. This research offers a glimpse into the role of sulfonyl chlorides in enhancing the electrochemical properties of cathode materials (Su, Winnick, & Kohl, 2001).
properties
IUPAC Name |
(7,7-difluoro-3-bicyclo[4.1.0]heptanyl)methanesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11ClF2O2S/c9-14(12,13)4-5-1-2-6-7(3-5)8(6,10)11/h5-7H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSOQBJOLBDAWRE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(C2(F)F)CC1CS(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClF2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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